Cas no 73067-87-5 (Pentanediamide,N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]-, (S)- (9CI))

• Product Name: Pentanediamide,N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]-, (S)- (9CI)
• CAS No: 73067-87-5
• MF: C₂₇H₅₅N₅O₃
• MW: 497.757307291031
• CID: 571268
• PubChem ID: 21149560
• Update Time: 2025-04-19

Pentanediamide,N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentanediamide,N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]-, (S)- (9CI)
• (2S)-N,N'-bis[3-(dimethylamino)propyl]-2-(dodecanoylamino)pentanediamide
• (S)-N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]glutaramide
• (S)-N,N'-Bis(3-(dimethylamino)propyl)-2-((1-oxododecyl)amino)glutaramide
• N~1~,N~5~-bis[3-(dimethylamino)propyl]-N~2~-dodecanoylglutamamide
• EINECS 277-269-8
• DTXSID90993831
• NS00059212
• 73067-87-5
• N~1~,N~5~-Bis[3-(dimethylamino)propyl]-2-[(1-hydroxydodecylidene)amino]pentanediimidic acid

• Inchi： 1S/C27H55N5O3/c1-6-7-8-9-10-11-12-13-14-17-26(34)30-24(27(35)29-21-16-23-32(4)5)18-19-25(33)28-20-15-22-31(2)3/h24H,6-23H2,1-5H3,(H,28,33)(H,29,35)(H,30,34)/t24-/m0/s1
• InChI Key： ZXLBXQMOLJCJSN-DEOSSOPVSA-N
• SMILES： O=C(CCCCCCCCCCC)N[C@H](C(NCCCN(C)C)=O)CCC(NCCCN(C)C)=O

Computed Properties

• Exact Mass: 497.43085
• Monoisotopic Mass: 497.43049063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 23
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• PSA: 93.78